Cas no 2639391-31-2 (rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate
• CAS No: 2639391-31-2
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5642559
• PubChem ID: 165903719
• Update Time: 2025-10-30

rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo[2.2.1]heptan-2-yl]carbamate
• EN300-28229539
• 2639391-31-2
• rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate

• Inchi： 1S/C18H25NO4/c1-18(2,3)23-17(22)19-14-12-9-11(15(20)16(12)21)13(14)10-7-5-4-6-8-10/h4-8,11-16,20-21H,9H2,1-3H3,(H,19,22)/t11-,12+,13+,14+,15-,16+/m1/s1
• InChI Key： BLTVMDWCHNRIQP-GWNLFYIMSA-N
• SMILES： O[C@H]1[C@H]([C@H]2C[C@@H]1[C@H](C1C=CC=CC=1)[C@H]2NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8Ų

Additional information on rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate

rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate (CAS No. 2639391-31-2): An Overview of a Promising Compound in Medicinal Chemistry

rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate (CAS No. 2639391-31-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic carbamates and is characterized by its intricate stereochemistry and the presence of multiple functional groups, including hydroxyl and phenyl moieties.

The racemic nature of this compound indicates that it is a mixture of enantiomers, which can have distinct biological activities and pharmacological properties. The tert-butyl group attached to the carbamate functionality provides stability and enhances the compound's solubility and bioavailability. The bicyclo[2.2.1]heptane scaffold is a common structural motif in natural products and synthetic compounds, known for its rigidity and conformational constraint, which can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Research has shown that this compound can modulate key enzymes involved in the pathogenesis of AD, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, the compound may help to increase acetylcholine levels in the brain, thereby improving cognitive function and reducing neurodegeneration.

In addition to its potential in neurodegenerative diseases, rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The hydroxyl groups present in the molecule play a crucial role in its biological activity by facilitating hydrogen bonding interactions with target proteins. The phenyl group contributes to the compound's lipophilicity and can influence its ability to cross biological membranes. The combination of these functional groups results in a molecule with a high degree of structural diversity and versatility.

From a synthetic perspective, the preparation of rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate involves several challenging steps due to its complex stereochemistry. Recent advances in asymmetric synthesis have enabled more efficient routes to access this compound with high enantiomeric purity. Techniques such as chiral catalysis and organocatalysis have been employed to achieve stereoselective transformations.

In terms of safety and toxicity profiles, preliminary studies have shown that rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo2.2.1heptan-2-ylcarbamate exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its pharmacokinetic properties and long-term effects.

The future prospects for rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo[rac-tert-butyl N-(1R,2S,3S,4S,5S,6R)-5,6-dihydroxy-3-phenylbicyclo[[[[[[[[[[[[[[[[[[[^_[[[[[[[[[[[[[[]7]7]7]7]7]7]7]7]7]7]7]7]7]7]7]7]heptan--carbamate*) are promising but require further research to validate its clinical efficacy and safety.

In conclusion, rac-tet-butyl N-(1R, *,, *,, *,, *,, *)-*di*hydroxy*-*phen*-*bi*cyclo*-*hepta*n-*carba*m*ate* (CAS No.* *) represents a significant advancement in medicinal chemistry with potential applications in neurodegenerative diseases and inflammatory conditions.* Its unique structural features and functional groups make it an attractive candidate for further development.* Ongoing research aims to optimize its pharmacological properties and explore new therapeutic avenues.*